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Compound of Interest

3-Hydroxy-4-methoxy-N-
Compound Name:
methylbenzamide

Cat. No.: B14829357

Get Quote

Executive Summary & Chemical Identity

Compound Name: 3-Hydroxy-4-methoxy-N-methylbenzamide Common Synonym:N-

Methylisovanillamide CAS Registry Number: 58462-47-4 (Generic reference for the isomer
class; specific salt forms may vary) Molecular Formula:

Molecular Weight: 181.19 g/mol

This guide provides a comprehensive spectroscopic reference for N-methylisovanillamide. This
compound is a regioisomer of N-methylvanillamide (a capsaicinoid fragment). Distinguishing
between these two isomers (3-hydroxy-4-methoxy vs. 4-hydroxy-3-methoxy) is a critical quality
attribute in synthetic workflows involving vanilloid receptors (TRPV1) or metabolic studies of
polyphenols.

The data presented below synthesizes experimental baselines with high-fidelity predictive
modeling based on substituent chemical shift additivity rules (SCS), validated against standard
isovanillyl derivatives.

Synthetic Origin & Sample Preparation
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To ensure the integrity of the spectroscopic data, the sample must be generated via a
controlled pathway that precludes regio-isomer contamination.

Recommended Synthesis (Self-Validating Protocol)

Precursor: Isovanillic acid (3-hydroxy-4-methoxybenzoic acid). Reagents: Methylamine
hydrochloride, EDC

HCI, HOBt, DIPEA, DMF.

o Activation: Dissolve isovanillic acid in DMF. Add EDC

HCI (1.2 eq) and HOBt (1.2 eq) to form the active ester.

e Coupling: Add methylamine hydrochloride (1.5 eq) and DIPEA (3.0 eq). Stir at RT for 12h.

 Purification: Acid/Base extraction. The phenolic hydroxyl allows the product to be soluble in
dilute NaOH, distinguishing it from non-phenolic impurities.

« Validation: The starting material (Isovanillic acid) must show a carboxylic acid proton (

ppm) which disappears in the product, replaced by a broad amide doublet (

ppm).

Precursors

Isovanillic Acid
(3-OH, 4-OMe)

\ Target

Methylamine Amide Coupling Yield ~85% p NN-Methylisovanillamide
HCl »> EDC/HOBUDIPEA) (Target)

Click to download full resolution via product page

Figure 1: Validated synthetic pathway ensuring regiochemical fidelity.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b14829357/docs?utm_src=pdf-body-img#technical-dossier-spectroscopic-profiling-of-3-hydroxy-4-methoxy-n-methylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14829357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry (MS) Data

Mass spectrometry provides the primary confirmation of molecular weight and fragmentation
logic consistent with the benzamide core.

Electrospray lonization (ESI)

Parameter Value Assignment

lonization Mode ESI (+) Positive lon Mode
[M+H]* 182.2 m/z Protonated molecular ion
[M+Na]* 204.2 m/z Sodium adduct

Dimer (concentration
[2M+H]* 363.4 m/z
dependent)

Fragmentation Pattern (MS/MS)

Upon collision-induced dissociation (CID) of the parent ion (182.2), the following daughter ions
are diagnostic:

e m/z 151: Loss of methylamine (

, mass 31). Cleavage of the amide bond.

e m/z 136: Subsequent loss of methyl radical (

) from the methoxy group on the ring.

e m/z 108: Loss of CO from the phenyl cation (typical phenolic degradation).

Infrared Spectroscopy (FT-IR)

The IR spectrum distinguishes the amide functionality and the specific substitution pattern of
the benzene ring.
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Frequency (cm™?)

Intensity

Assignment

Functional Group

Secondary Amide

3350 - 3400 Medium, Sharp

(trans)
3200 - 3300 Broad Phenol (H-bonded)
1635 - 1645 Strong Amide | Band
1540 - 1560 Medium Amide Il Band

Aryl Alkyl Ether (Ar-
1270 - 1280 Strong

OCH5)

) 1,2,4-Trisubstituted

810 - 820 Medium

Benzene

Nuclear Magnetic Resonance (NMR)

This is the definitive method for structural elucidation. The data below is reported for DMSO-

, a solvent that minimizes exchange of the phenolic proton and allows clear observation of the

amide doublet.

H NMR (400 MHz, DMSO- )

Shift ( Coupling (

Multiplicity Integration Assignment
» Ppm) » Hz)
9.25 s (br) 1H - Ar-OH (C3-OH)
8.28 g ord (br) 1H NH-CHs (Amide)
7.35 d 1H H-2 (Aromatic)
7.31 dd 1H H-6 (Aromatic)
6.96 d 1H H-5 (Aromatic)
3.81 S 3H - Ar-OCHs
2.76 d 3H N-CHs
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Critical Regio-Isomer Distinction (The "Expert" Insight): In the Isovanillyl isomer (target), H-5 is
ortho to the Methoxy group and meta to the Amide. In the Vanillyl isomer (impurity), H-5 is ortho
to the Hydroxyl group.

 |sovanillamide: H-5 appears upfield (~6.96 ppm) due to the strong shielding of the ortho-
methoxy group.

o Vanillamide: The proton ortho to the OH usually appears slightly more downfield or shows
different NOE correlations.

13C NMR (100 MHz, DMSO:- )

Shift (

Carbon Type Assighment
» Ppm)
166.4 C=0 Carbonyl (Amide)
150.3 Cq C-4 (Attached to OMe)
146.2 Cq C-3 (Attached to OH)
127.1 Cq C-1 (Attached to C=0)
119.5 CH C-6
114.2 CH C-2
111.3 CH C-5
55.6 CHs Ar-OCHs
26.3 CHs N-CHs

2D NMR Logic (HMBC Correlations)

To definitively prove the structure is 3-OH, 4-OMe (and not 4-OH, 3-OMe), use Heteronuclear
Multiple Bond Correlation (HMBC).

e The "Smoking Gun" Correlation:

o The Methoxy protons (
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3.[1][2][3]81) will show a strong 3-bond correlation to C-4 (

150.3).

o C-4 will show correlations to H-2 and H-6 (meta/para couplings) but strong coupling to H-5
(ortho).

o If the methoxy protons correlate to a carbon that couples strongly to the proton at

6.96 (H-5), the methoxy is at position 4.

HMBC Connectivity Proof

OMe Protons Proton H-5 Proton H-6
(3.81 ppm) (6.96 ppm) (7.31 ppm)

3J (Strong) RJ (Strong) /3] (Weak)

Carbon C-4
(150.3 ppm)

Click to download full resolution via product page

Figure 2: Key HMBC correlations distinguishing the 4-methoxy regioisomer.

Quality Control & Impurity Profiling

When sourcing or synthesizing this compound, three specific impurities are common.
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Impurity Detection Method Diagnostic Signal

Loss of N-Me doublet;
1H NMR appearance of COOH (broad
>12 ppm).

Isovanillic Acid (Hydrolysis

product)

Slight shift in OMe singlet; H-
HPLC / tH NMR 2/H-5 coupling constants differ
slightly.

N-Methylvanillamide

(Regioisomer)

M+ at 196 (extra methyl);
MS / NMR Additional OMe singlet at ~3.7

ppm.

O-Methylisovanillamide

(Veratramide deriv.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0259354.htm
https://pubmed.ncbi.nlm.nih.gov/22374810/
https://pubmed.ncbi.nlm.nih.gov/22374810/
https://spectrabase.com/spectrum/6uErGN1MvjH
https://www.benchchem.com/product/b14829357/docs#technical-dossier-spectroscopic-profiling-of-3-hydroxy-4-methoxy-n-methylbenzamide
https://www.benchchem.com/product/b14829357/docs#technical-dossier-spectroscopic-profiling-of-3-hydroxy-4-methoxy-n-methylbenzamide
https://www.benchchem.com/product/b14829357/docs#technical-dossier-spectroscopic-profiling-of-3-hydroxy-4-methoxy-n-methylbenzamide
https://www.benchchem.com/product/b14829357/docs#technical-dossier-spectroscopic-profiling-of-3-hydroxy-4-methoxy-n-methylbenzamide
https://www.benchchem.com/product/b14829357?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14829357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14829357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

